1831121-84-6; 533-67-5

2-Deoxy-d-ribofuranose

• CAS RN:
• 1831121-84-6; 533-67-5

• Formula:
• C5H10O4

• InChI:
• InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5?/m0/s1

• InChIKey:
• PDWIQYODPROSQH-PYHARJCCSA-N

• 2-deoxy-D-ribofuranose is a deoxypentose that is D-ribofuranose in which the hydroxy group at position C-2 is replaced by hydrogen. It has a role as a Saccharomyces cerevisiae metabolite, a human metabolite and a mouse metabolite.

2-Deoxy-d-ribofuranose

In Stock

• CAS RN:
• 1831121-84-6

• Formula:
• C5H10O4

• InChI:
• InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5?/m0/s1

• InChIKey:
• PDWIQYODPROSQH-PYHARJCCSA-N

• 2-deoxy-D-ribofuranose is a deoxypentose that is D-ribofuranose in which the hydroxy group at position C-2 is replaced by hydrogen. It has a role as a Saccharomyces cerevisiae metabolite, a human metabolite and a mouse metabolite.

6,8-Dimethylpterin

• CAS RN:
• 144533-67-5

• Formula:
• C8H9N5O

• InChI:
• InChI=1S/C8H9N5O/c1-4-3-13(2)6-5(10-4)7(14)12-8(9)11-6/h3H,1-2H3,(H2,9,12,14)

• InChIKey:
• QCYGXAHYWFUWAU-UHFFFAOYSA-N

• 6,8-Dimethylpterin is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.194. The purity is usually 95%.

3-Hexynal

Usually In Stock

• CAS RN:
• 89533-67-5

• Formula:
• C6H8O

• InChI:
• InChI=1S/C6H8O/c1-2-3-4-5-6-7/h6H,2,5H2,1H3

• InChIKey:
• SVLWJKVZOYJHOY-UHFFFAOYSA-N

• 3-Hexynal is a useful research compound. Its molecular formula is C6H8O and its molecular weight is 96.129. The purity is usually 95%.

Deoxyribose

In Stock

• CAS RN:
• 533-67-5

• Formula:
• C5H10O4

• InChI:
• InChI=1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2/t4-,5+/m0/s1

• InChIKey:
• ASJSAQIRZKANQN-UHFFFAOYSA-N

• 2-deoxy-D-Ribose is a reducing sugar formed as a degradation product during metabolism of thymidine by thymidine phosphorylase. It increases levels of reactive oxygen species (ROS) in HL-60 human leukemia cells when used at a concentration of 15 mM. 2-deoxy-D-Ribose (10 µM) induces tubulogenesis and migration of bovine aortic endothelial (BAE) cells. Topical administration of 2-deoxy-D-ribose increases blood vessel formation and accelerates wound healing in a rat full-thickness cutaneous wound model.
  Deoxyribose, also known as 2'-deoxy-D-ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Deoxyribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Deoxyribose has been primarily detected in feces.
  

(4Z)-4-[[3-Hydroxy-2-(4-iodophenyl)-5-oxo-1H-pyrazol-4-yl]methylidene]-5-methyl-2-phenylpyrazol-3-one

• CAS RN:
• 5533-67-5

• Formula:
• C20H15IN4O3

• InChI:
• InChI=1S/C20H15IN4O3/c1-12-16(19(27)24(22-12)14-5-3-2-4-6-14)11-17-18(26)23-25(20(17)28)15-9-7-13(21)8-10-15/h2-11,28H,1H3,(H,23,26)/b16-11-

• InChIKey:
• TYGRTLSQABLWFK-WJDWOHSUSA-N

• (4Z)-4-[[3-Hydroxy-2-(4-iodophenyl)-5-oxo-1H-pyrazol-4-yl]methylidene]-5-methyl-2-phenylpyrazol-3-one is a useful research compound. Its molecular formula is C20H15IN4O3 and its molecular weight is 486.3. The purity is usually 95%.